Explore by Category Food & Cosmetic Component Standards

Fumonisin b2

Fumonisin B2, a chemical compound, is commonly found in corn and its products. It holds significant importance in scientific research due to its potential implications in mycotoxicology and carcinogenesis studies. Understanding its properties can aid in developing strategies to mitigate its harmful effects on human and animal health.

CAS No.:116355-84-1

Molecular Formula:C34H59NO14

Molecular Weight:705.8 g/mol

Availability: In Stock

Oxadiargyl

Oxadiargyl, a chemical compound, is a versatile material with promising applications in scientific research. It offers potential in various fields such as agriculture, environmental studies, and pharmaceutical research. Oxadiargyl's unique properties make it a valuable asset for scientists seeking innovative solutions.

CAS No.:39807-15-3

Molecular Formula:C15H14Cl2N2O3

Molecular Weight:341.2 g/mol

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Tributyl phosphate

Tributylphosphate (TBP) is a chemical compound widely used in scientific research. It serves as a solvent for extracting and separating metals. Additionally, TBP finds applications in nuclear fuel processing and as a flame retardant. Its versatility and unique properties make TBP an indispensable tool in various scientific investigations.

CAS No.:126-73-8

Molecular Formula:C12H27O4P
(C4H9)3PO4
C12H27O4P

Molecular Weight:266.31 g/mol

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Resveratrol

Resveratrol, a chemical compound found in plants like grapes and berries, has gained attention for its potential health benefits. In scientific research, it is explored for its antioxidant and anti-inflammatory properties, which could have implications in various fields such as aging, cancer, and cardiovascular diseases.

CAS No.:501-36-0

Molecular Formula:C14H12O3

Molecular Weight:228.24 g/mol

Availability: In Stock

Patulin

Patulin is a naturally occurring chemical compound found in certain fungi. It has been extensively studied for its potential applications in scientific research, particularly in the fields of food safety and mycotoxicology.

CAS No.:149-29-1

Molecular Formula:C7H6O4

Molecular Weight:154.12 g/mol

Availability: In Stock

Estragole

Estragole, a chemical compound found in various plants, possesses diverse applications in scientific research. Its unique properties make it an essential component in fields like pharmacology, food science, and environmental studies. From its aromatic nature to its potential health benefits, Estragole is a promising substance for further investigation.

CAS No.:140-67-0

Molecular Formula:C10H12O

Molecular Weight:148.20 g/mol

Availability: In Stock

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